Cas no 131467-23-7 (Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester)

• Product Name: Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester
• CAS No: 131467-23-7
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 1228135
• Update Time: 2024-08-03

Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-chlorophenyl)sulfonyl]-, ethyl ester

• Inchi： 1S/C10H12ClNO4S/c1-2-16-10(13)7-12-17(14,15)9-5-3-8(11)4-6-9/h3-6,12H,2,7H2,1H3
• InChI Key： DASIJJNKFKCFNK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 277.01766
• Monoisotopic Mass: 277.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±52.0 °C(Predicted)
• PSA: 72.47
• pka: 8.67±0.50(Predicted)